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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Carbaryl-d7, a deuterated analog of the

carbamate insecticide Carbaryl. This document summarizes its core physicochemical

properties, details its application in analytical methodologies, and explores the

immunotoxicological effects of its non-deuterated counterpart, Carbaryl, providing insights into

potential research applications.

Core Data Presentation
The following table summarizes the key quantitative data for Carbaryl-d7.

Property Value Reference

CAS Number 362049-56-7 N/A

Molecular Formula C₁₂H₄D₇NO₂ N/A

Molecular Weight 208.26 g/mol N/A

Immunomodulatory Effects of Carbaryl: A Signaling
Pathway
Carbaryl has been shown to exert significant immunotoxic effects by disrupting the balance of

T-helper (Th) cell differentiation and cytokine production. The primary mechanism involves a

shift from a Th1-mediated cellular immune response to a Th2-mediated humoral immune
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response. This imbalance can have profound implications for the organism's ability to

effectively combat intracellular pathogens and its susceptibility to allergic and autoimmune

conditions.

Exposure to Carbaryl leads to a significant decrease in the production of Th1-associated

cytokines, including Interleukin-2 (IL-2) and Interferon-gamma (IFN-γ).[1][2] Concurrently, there

is an observed increase in the secretion of Th2-associated cytokines, namely Interleukin-4 (IL-

4) and Interleukin-10 (IL-10).[1][2] This cytokine shift suppresses the functions of lymphocytes

and macrophages.[1][2] The reduction in pro-inflammatory cytokines such as Interleukin-1β (IL-

1β) and Tumor Necrosis Factor-alpha (TNF-α) further contributes to the compromised immune

response.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25461543/
https://www.researchgate.net/publication/265688122_Immunotoxicity_effects_of_Carbaryl_In_Vivo_and_In_Vitro
https://pubmed.ncbi.nlm.nih.gov/25461543/
https://www.researchgate.net/publication/265688122_Immunotoxicity_effects_of_Carbaryl_In_Vivo_and_In_Vitro
https://pubmed.ncbi.nlm.nih.gov/25461543/
https://www.researchgate.net/publication/265688122_Immunotoxicity_effects_of_Carbaryl_In_Vivo_and_In_Vitro
https://pubmed.ncbi.nlm.nih.gov/25461543/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbaryl Exposure

Immune Cell Regulation

Cytokine Production

Immune Response Outcome

Carbaryl

Th1 Cells

Inhibits

Th2 Cells

Promotes

Macrophages

Inhibits

IFN-γ

Produces

IL-2

Produces

IL-4

Produces

IL-10

Produces

TNF-α

Produces

IL-1β

ProducesInhibits

Cell-Mediated Immunity

PromotesPromotes

Inhibits

Humoral Immunity

Promotes Promotes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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